N-(1-methylsulfonylpropan-2-yl)thieno[3,2-d]pyrimidin-4-amine

• IUPAC Name: N-(1-methylsulfonylpropan-2-yl)thieno[3,2-d]pyrimidin-4-amine
• InChI: InChI=1S/C10H13N3O2S2/c1-7(5-17(2,14)15)13-10-9-8(3-4-16-9)11-6-12-10/h3-4,6-7H,5H2,1-2H3,(H,11,12,13)
• InChI Key: DWIWRZZRPXCSLD-UHFFFAOYSA-N
• Canonical SMILES: CC(CS(=O)(=O)C)NC1=NC=NC2=C1SC=C2
• Molecular Formula: C10H13N3O2S2
• Molecular Weight: 271.4 g/mol

Description

N-(1-methylsulfonylpropan-2-yl)thieno[3,2-d]pyrimidin-4-amine, also known as MPTP, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of mitochondrial complex I, which makes it a useful tool for studying Parkinson's disease and other neurodegenerative disorders.

Mechanism of Action

N-(1-methylsulfonylpropan-2-yl)thieno[3,2-d]pyrimidin-4-amine is selectively taken up by dopaminergic neurons in the substantia nigra, where it is metabolized to a toxic metabolite, MPP+. MPP+ accumulates in the mitochondria of these neurons, leading to inhibition of complex I of the electron transport chain, which ultimately results in the selective death of these neurons.
Biochemical and Physiological Effects:
N-(1-methylsulfonylpropan-2-yl)thieno[3,2-d]pyrimidin-4-amine-induced Parkinsonism is characterized by the loss of dopaminergic neurons in the substantia nigra, leading to a decrease in dopamine levels in the striatum. This results in the typical symptoms of Parkinson's disease, including tremors, rigidity, and bradykinesia.

Advantages and Limitations for Lab Experiments

N-(1-methylsulfonylpropan-2-yl)thieno[3,2-d]pyrimidin-4-amine is a useful tool for studying Parkinson's disease and other neurodegenerative disorders in animal models. It can be administered in a controlled manner to induce selective damage to dopaminergic neurons, which allows researchers to study the underlying mechanisms of the disease. However, N-(1-methylsulfonylpropan-2-yl)thieno[3,2-d]pyrimidin-4-amine-induced Parkinsonism may not fully mimic the human disease, and caution must be taken when extrapolating results obtained from animal models to humans.

Future Directions

1. Development of new N-(1-methylsulfonylpropan-2-yl)thieno[3,2-d]pyrimidin-4-amine analogs with improved selectivity and potency.
2. Investigation of the role of N-(1-methylsulfonylpropan-2-yl)thieno[3,2-d]pyrimidin-4-amine in other neurodegenerative disorders.
3. Use of N-(1-methylsulfonylpropan-2-yl)thieno[3,2-d]pyrimidin-4-amine in combination with other drugs to study their synergistic effects.
4. Development of new animal models that better mimic the human disease.
5. Investigation of the potential therapeutic use of N-(1-methylsulfonylpropan-2-yl)thieno[3,2-d]pyrimidin-4-amine and its analogs in Parkinson's disease and other neurodegenerative disorders.

Synthesis Methods

N-(1-methylsulfonylpropan-2-yl)thieno[3,2-d]pyrimidin-4-amine can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the use of various reagents and solvents, and careful purification steps to obtain the final product.

Scientific Research Applications

N-(1-methylsulfonylpropan-2-yl)thieno[3,2-d]pyrimidin-4-amine has been extensively used in scientific research to study the mechanisms of Parkinson's disease and other neurodegenerative disorders. It is known to cause selective damage to dopaminergic neurons in the substantia nigra, leading to symptoms similar to Parkinson's disease in humans and animal models.